1-(Pyridin-2-yl)cyclopropanamine
Cat. No. B1589259
M. Wt: 134.18 g/mol
InChI Key: HRVLXTZHPZXHTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915408B2
Procedure details
To a solution of 2-pyridinecarbonitrile (1.00 g, 9.60 mmol) in ether (30 mL) were added successively at RT titanium tetraisopropoxide (3.1 mL, 10.0 mmol) and 1.0 M of ethylmagnesium bromide in tetrahydrofuran (19 mL). After the mixture was stirred for 30 min, water (5.0 mL) was added. The mixture was extracted with diethyl ether. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated to afford the crude product which was directly used in the next step without further purification.
Name
Identifiers
|
REACTION_CXSMILES
|
[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]#[N:8].[CH2:9]([Mg]Br)[CH3:10].O>CCOCC.O1CCCC1.CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4]>[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1([NH2:8])[CH2:10][CH2:9]1 |f:5.6.7.8.9|
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Inputs
Step One
|
Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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N1=C(C=CC=C1)C#N
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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C(C)[Mg]Br
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|
Name
|
|
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Quantity
|
30 mL
|
|
Type
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solvent
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Smiles
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CCOCC
|
|
Name
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|
|
Quantity
|
19 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
|
Quantity
|
3.1 mL
|
|
Type
|
catalyst
|
|
Smiles
|
CC([O-])C.CC([O-])C.CC([O-])C.CC([O-])C.[Ti+4]
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Step Two
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Name
|
|
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Quantity
|
5 mL
|
|
Type
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reactant
|
|
Smiles
|
O
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
After the mixture was stirred for 30 min
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The mixture was extracted with diethyl ether
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WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
